
Application Notes and Protocols: Manual
Synthesis of 68Ga-PSMA-BCH

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Psma-bch

Cat. No.: B11928229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a detailed protocol for the manual synthesis of 68Ga-PSMA-BCH, a

promising radiopharmaceutical for Positron Emission Tomography (PET) imaging of prostate

cancer. Prostate-Specific Membrane Antigen (PSMA) is a well-established biomarker for

prostate cancer, and PSMA-targeted radiotracers have demonstrated high diagnostic accuracy.

68Ga-PSMA-BCH is a NOTA-conjugated precursor that can be radiolabeled with Gallium-68

(68Ga) to form a stable complex for in vivo imaging.[1] This protocol outlines the necessary

reagents, equipment, and step-by-step procedures for the manual radiolabeling of PSMA-BCH
with 68Ga.
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Reagent/Material Supplier Notes

PSMA-BCH (NOTA-PSMA)

precursor
Commercially available Purity >95%

68Ge/68Ga Generator Eckert & Ziegler or similar Eluent: 0.1 M HCl

Sodium Acetate Buffer Sigma-Aldrich or similar 0.25 M, pH 4.5

Ascorbic Acid Sigma-Aldrich or similar
For some protocols to prevent

radiolysis

Ethanol USP grade 99.8% and 50% solutions

Water for Injection (WFI) USP grade

Saline Solution USP grade 0.9% NaCl

C18 SPE Cartridge Waters Sep-Pak C18 or similar For purification

Sterile Syringe Filters Millipore or similar 0.22 µm pore size

Reaction Vial Sterile, pyrogen-free 10 mL

Heating Block Capable of reaching 105°C

Dose Calibrator
For radioactivity

measurements

Shielded Hot Cell For radiation protection

Experimental Protocol: Manual Radiolabeling of
68Ga-PSMA-BCH
This protocol is based on established methods for the manual synthesis of 68Ga-labeled PSMA

ligands.[2][3]

1. Pre-synthesis Preparations:

Ensure the shielded hot cell is clean and sanitized.
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Pre-condition the C18 cartridge by sequentially passing 2 mL of 99.8% ethanol and 10 mL of

WFI, followed by drying with 10 mL of air.[2]

Prepare the reaction vial containing the PSMA-BCH precursor and buffer. While the optimal

amount for PSMA-BCH is not explicitly stated in the search results, a typical starting point

based on similar PSMA ligands would be 5-30 µg of the precursor.[2] For this protocol, we

will use a representative value.

2. Radiolabeling Reaction:

Aseptically add 1 mL of 0.25 M sodium acetate buffer to a sterile 10 mL reaction vial.

Add a specific amount of PSMA-BCH precursor (e.g., 20 µg) to the reaction vial.

Elute the 68Ge/68Ga generator with 4-5 mL of 0.1 M HCl to obtain 68GaCl3.

Transfer the 68GaCl3 eluate directly into the reaction vial containing the PSMA-BCH
precursor and buffer solution.

Heat the reaction mixture at 105°C for 5-10 minutes in a heating block.

3. Purification of 68Ga-PSMA-BCH:

After the incubation period, allow the reaction mixture to cool slightly.

Push the reaction mixture through the pre-conditioned C18 cartridge to trap the labeled

peptide.

Wash the C18 cartridge with 5 mL of WFI to remove any unreacted 68Ga and hydrophilic

impurities.

Elute the final 68Ga-PSMA-BCH product from the C18 cartridge with 0.5 mL of 50% ethanol

followed by 10 mL of 0.9% saline solution into a sterile collection vial.

The final product is passed through a 0.22 µm sterile filter into the final product vial.

4. Quality Control:
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Radiochemical Purity (RCP): Determine the RCP using radio-High Performance Liquid

Chromatography (radio-HPLC) or instant thin-layer chromatography (iTLC). The

radiochemical purity of 68Ga-PSMA-BCH should be greater than 99%.

Visual Inspection: The final product should be a clear, colorless solution, free of particulate

matter.

pH: The pH of the final product should be suitable for intravenous injection (typically between

4.5 and 7.5).

Radioactivity Measurement: Measure the total activity of the final product using a dose

calibrator.

Quantitative Data Summary
Parameter Value Reference

Precursor Amount 5 - 30 µg

68Ga Activity
Variable (dependent on

generator)

Reaction Temperature 105°C

Reaction Time 5 - 10 minutes

Radiochemical Purity > 99%

Radiochemical Yield Typically > 90%

Specific Activity 59-74 GBq/µmol

Stability
Stable for over 2 hours post-

synthesis

Experimental Workflow Diagram
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Caption: Workflow for the manual synthesis of 68Ga-PSMA-BCH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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